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Pharmacokinetic Data in Rats

The data in the table below comes from a pharmacokinetics study where TM5441 was administered orally to

male Wistar rats at a dose of 5 mg/kg [1].

Parameter Value Details

Half-life (T₁/₂) 3.5 hours Calculated from plasma drug concentration [1].

Tₘₐₓ 1 hour Time to reach maximum plasma concentration [1].

Cₘₐₓ 11.4 µM Peak plasma concentration one hour after oral administration [2].

Experimental Methodology

The search results provide details on the experimental protocols used in these studies.

Pharmacokinetics Study [1]: TM5441, suspended in a 0.5% carboxymethyl cellulose sodium salt
(CMC) solution, was administered orally by gavage to male Wistar rats. Blood samples were collected

before and at 1, 2, 6, and 24 hours after administration. Plasma drug concentration was determined
using reverse-phase high-performance liquid chromatography (HPLC), and pharmacokinetic

parameters (Tmax, Cmax, T1/2) were calculated.
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In Vivo Efficacy Protocols: Multiple studies used a consistent oral dosing regimen, incorporating

TM5441 into the animals' diet.
Mouse Models: In various disease models (hypertension, NAFLD, cancer), TM5441 was

typically mixed into standard laboratory chow at a concentration designed to deliver a daily
dose of 20 mg/kg [1] [3] [2].

Rat Model (COPD): One study administered TM5441 orally at 20 mg/kg for 22 days [4].

Key Mechanisms and Hepatotoxicity Note

TM5441 is an orally active inhibitor of Plasminogen Activator Inhibitor-1 (PAI-1). The diagram below

summarizes its primary mechanisms of action and a critical safety consideration identified in preclinical

research.

Pharmacological Actions Metabolism & Safety

TM5441

PAI-1 Inhibition Hepatic Metabolism

Anti-fibrotic Effect Anti-inflammatory Effect Improved Insulin
Sensitivity

Reactive Metabolite
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TM5441's mechanisms of action and key hepatotoxicity findings

Interpretation for Research
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Species-Specific Data: The available half-life data is from a rat model. Be cautious when

extrapolating to other species.
Dosing Regimen: The 20 mg/kg daily oral dose is consistent across multiple mouse studies and

effectively produces therapeutic effects in various disease models [1] [3] [2].
Critical Safety Finding: Independent research indicates that TM5441 can undergo metabolic

activation to form a reactive metabolite, which is associated with dose-dependent hepatotoxicity
(elevations in ALT/AST) in rodents [5]. This is a vital consideration for future drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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